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Introduction
3-Amino-5-methylpyridine-2-carbonitrile is a highly functionalized heterocyclic building block

that has garnered significant attention in medicinal chemistry. Its strategic placement of an

amino, a cyano, and a methyl group on the pyridine ring offers multiple reaction sites for

chemical modification, making it a valuable scaffold for the synthesis of diverse and complex

bioactive molecules. This document provides detailed application notes on its use, particularly

in the development of chemokine receptor 9 (CCR9) antagonists, and furnishes a

comprehensive experimental protocol for the synthesis of a key intermediate in this class of

therapeutic agents.

Application: A Key Building Block for CCR9
Antagonists
A primary application of 3-Amino-5-methylpyridine-2-carbonitrile is in the synthesis of potent

and orally bioavailable antagonists of the C-C chemokine receptor type 9 (CCR9).[1] CCR9 is a

G protein-coupled receptor that plays a crucial role in the migration of T-lymphocytes to the

small intestine. Its involvement in inflammatory bowel disease (IBD), such as Crohn's disease,

has made it an attractive therapeutic target.
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The 3-amino-5-methylpyridine-2-carbonitrile core serves as the foundational structure for

the construction of more complex pyridopyrimidine-based CCR9 antagonists. The clinical

candidate Vercirnon (CCX282-B) is a notable example of a drug developed from this scaffold

for the treatment of Crohn's disease.[2] The general synthetic strategy involves the cyclization

of the aminonitrile with a suitable reagent to form the pyrimidine ring, followed by further

modifications to enhance potency, selectivity, and pharmacokinetic properties.

Logical Workflow for Drug Discovery using 3-Amino-5-
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Step 3

Library of Analogues
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Structure-Activity Relationship (SAR) Studies

Lead Optimization
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Protocol 1: Synthesis of Starting Material Protocol 2: Synthesis of Pyridopyrimidine Core

2-chloro-5-methylpyridin-3-amine

Add Zn(CN)2, Pd(PPh3)4 in DMF

Heat at 105°C for 20h

Workup and Purification

3-Amino-5-methylpyridine-2-carbonitrile

3-Amino-5-methylpyridine-2-carbonitrile

Reflux in Formamide

Precipitation and Filtration

Pyridopyrimidine Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. A randomized controlled trial of the efficacy and safety of CCX282-B, an orally-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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